Cybutryne

Description

Cybutryne (CAS No. 28159-98-0) is a biocide, environmental contaminant, and xenobiotic used as an active ingredient in antifouling systems, such as paints applied to ship hulls, floating platforms, and other submerged surfaces . These antifouling paints release cybutryne into the water, where it can accumulate in sediments and harm marine life . Cybutryne functions as a photosystem-II (PSII) herbicide, which inhibits photosynthetic electron transport in chloroplasts, making it effective for preventing algae growth on marine applications . Trade names for cybutryne include Irgarol 1051, Irgaguard D 1071 and Nuocide 1051 .

The International Maritime Organization (IMO) has adopted amendments to the Anti-Fouling Systems Convention (AFS) that prohibit the application or re-application of antifouling systems containing Cybutryne on all ships starting January 1, 2023 . These amendments mean that ships cannot apply or re-apply antifouling systems containing cybutryne . There is an exception for fixed and floating platforms, Floating Storage Units (FSUs), and Floating Production Storage and Offloading (FPSOs) constructed before January 1, 2023, which have until their next scheduled renewal of the anti-fouling system after January 1, 2023, but no later than 60 months .

Cybutryne is often combined with copper or copper compounds in antifouling paints . It is a phytotoxic biocide with low water solubility and is non-volatile . Cybutryne is moderately toxic to fish, aquatic invertebrates, and plants, and highly toxic to algae . Another similar chemical compound is Diuron, which is also used as a herbicide and antifouling agent, sharing a similar mode of action by inhibiting photosynthesis in plants and algae .

• CAS No.: 28159-98-0
• Product Name: Cybutryne
• Molecular Formula: C11H19N5S
• Molecular Weight: 253.37 g/mol
• IUPAC Name: 2-N-tert-butyl-4-N-cyclopropyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
• Standard InChI: InChI=1S/C11H19N5S/c1-11(2,3)16-9-13-8(12-7-5-6-7)14-10(15-9)17-4/h7H,5-6H2,1-4H3,(H2,12,13,14,15,16)
• Standard InChIKey: HDHLIWCXDDZUFH-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC1=NC(=NC(=N1)NC2CC2)SC
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)NC2CC2)SC
• Synonyms: N-Cyclopropyl-N’-(1,1-dimethylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine; _x000B_2-(tert-Butylamino)-4-(cyclopropylamino)-6-(methylthio)-s-triazine; 2-(Methylthio)-4-(tert-butylamino)-6-(cyclopropylamino)-s-triazine; Cybutrin; Cybutryne; Irgaguard A
• PubChem Compound: 91590
• Last Modified: Sep 17 2023